Cas no 2172252-31-0 (4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol)

• Product Name: 4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol
• CAS No: 2172252-31-0
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5567871
• PubChem ID: 165592673
• Update Time: 2025-10-28

4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol

• Inchi： 1S/C10H19NO/c1-10(2)4-8(10)3-7-5-11-6-9(7)12/h7-9,11-12H,3-6H2,1-2H3
• InChI Key： SMVQQAZUCWVISK-UHFFFAOYSA-N
• SMILES： OC1CNCC1CC1CC1(C)C

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol

Comprehensive Overview of 4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol (CAS No. 2172252-31-0)

4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol (CAS No. 2172252-31-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of a dimethylcyclopropyl group attached to the pyrrolidine ring enhances its steric and electronic characteristics, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol features a pyrrolidin-3-ol core, which is known for its versatility in forming hydrogen bonds and interacting with biological targets. Researchers have explored its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. The compound's lipophilic nature, imparted by the dimethylcyclopropyl moiety, may contribute to improved blood-brain barrier penetration, a critical factor in CNS drug design.

In recent years, the demand for pyrrolidine-based compounds like 4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol has surged, driven by the growing interest in small-molecule drug discovery. This compound is often discussed in the context of fragment-based drug design, where its rigid structure serves as a scaffold for optimizing pharmacodynamic properties. Additionally, its synthetic accessibility makes it a preferred choice for medicinal chemistry applications, particularly in the exploration of GPCR-targeted therapies.

The synthesis of 4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric purity, which is crucial for its use in chiral drug development. The compound's stability under various conditions further enhances its utility in high-throughput screening and combinatorial chemistry.

Beyond pharmaceuticals, 4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol has potential applications in agrochemical research, where its structural motifs could contribute to the development of novel pesticides or plant growth regulators. The dimethylcyclopropyl group, in particular, is known to influence the metabolic stability of agrochemicals, making this compound a subject of interest for sustainable agriculture solutions.

From a commercial perspective, 4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol is available through specialized chemical suppliers catering to the research and development sector. Its pricing and availability are influenced by factors such as scale of production, purity requirements, and custom synthesis demands. Researchers often seek this compound for structure-activity relationship (SAR) studies, where its modular structure allows for systematic modifications to optimize biological activity.

In the context of green chemistry, efforts have been made to develop more sustainable synthetic routes for 4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol. These include catalyst optimization and solvent-free reactions, aligning with the broader industry trend toward environmentally friendly synthesis. Such advancements not only reduce the environmental footprint but also improve the cost-effectiveness of producing this valuable intermediate.

The analytical characterization of 4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. Recent advancements in analytical technology have further enhanced the ability to detect and quantify trace impurities, ensuring the reliability of research outcomes.

Looking ahead, 4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol is poised to play a pivotal role in the next generation of therapeutic agents. Its structural features align with current trends in precision medicine, where molecular specificity is paramount. As the pharmaceutical industry continues to explore undruggable targets, compounds like this offer a promising avenue for innovation. Researchers are particularly interested in its potential for addressing neurodegenerative diseases and metabolic disorders, areas with significant unmet medical needs.

In summary, 4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol (CAS No. 2172252-31-0) represents a versatile and valuable compound in modern chemical research. Its unique structure, combined with its potential applications in drug discovery and material science, makes it a subject of ongoing investigation. As synthetic methodologies and analytical techniques continue to advance, this compound is likely to remain at the forefront of innovative chemistry solutions for years to come.